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Abstract

This technical guide provides a comprehensive overview of 3,3,5-Trimethylcyclohexyl
Methacrylate (TMCHMA), a cycloaliphatic methacrylate monomer identified by CAS number
7779-31-9. The document delves into its fundamental chemical and physical properties,
synthesis methodologies, polymerization characteristics, and diverse applications, particularly
in the realm of high-performance polymers. Furthermore, a detailed analysis of its associated
hazards, toxicological profile, and essential safety protocols is presented to ensure its safe
handling and application in research and development settings. This guide is intended for
researchers, scientists, and professionals in the fields of polymer chemistry, materials science,
and drug development who require a thorough understanding of this versatile monomer.

Introduction and Chemical Identity

3,3,5-Trimethylcyclohexyl methacrylate (TMCHMA) is a specialty monomer recognized for
its unique molecular architecture, which imparts a range of desirable properties to the polymers
derived from it.[1] The presence of a bulky, rigid cyclic group in its structure is key to enhancing
features such as weatherability, chemical resistance, and hardness in polymer formulations.[2]

Nomenclature and Structure:
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o |[UPAC Name: (3,3,5-trimethylcyclohexyl) 2-methylprop-2-enoate[3]

e Synonyms: Isophoryl methacrylate[4]

e CAS Number: 7779-31-9[3]

e Molecular Formula: C13H2202[3]

e Molecular Weight: 210.31 g/mol [4]

The chemical structure of TMCHMA features a methacrylate functional group attached to a

3,3,5-trimethylcyclohexyl ring. This combination of a polymerizable methacrylate unit and a

sterically hindering cycloaliphatic moiety is central to its performance characteristics.

Caption: Chemical Structure of 3,3,5-Trimethylcyclohexyl Methacrylate.

Physicochemical Properties

The physical and chemical properties of TMCHMA are summarized in the table below. These

properties are crucial for determining its behavior in various chemical processes and

applications.
Property Value Source(s)
Physical State Liquid [4]
Appearance Colorless
Melting Point -15°C [4]
Boiling Point 79 °C at 1 mmHg [4][5]
Density 0.93 g/mL at 25 °C [415]
Refractive Index n20/D 1.456 [4115]
Flash Point 98 °C (closed cup) [4]

Synthesis and Purification
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Synthesis Methodologies

The primary route for synthesizing 3,3,5-trimethylcyclohexyl methacrylate is through the
esterification of methacrylic acid with 3,3,5-trimethylcyclohexanol.[6] This is an equilibrium
reaction, and various catalytic systems and reaction conditions can be employed to drive the
reaction towards the formation of the desired ester.[6]

A common laboratory and industrial method involves the direct esterification using an acid
catalyst, such as p-toluenesulfonic acid (p-TsOH). To achieve a high yield, the water produced
as a byproduct must be continuously removed, typically through azeotropic distillation using a
Dean-Stark apparatus.[6] The reaction is generally conducted at reflux temperatures between
100-140°C.[6]

An alternative, higher-reactivity method involves the reaction of methacryloyl chloride with
3,3,5-trimethylcyclohexanol in the presence of a base catalyst like triethylamine at low
temperatures.[6] This method is irreversible and can lead to higher purity and shorter reaction
times, but it requires the prior preparation of the moisture-sensitive acyl chloride.[6]

Purification Techniques

High monomer purity is essential for achieving predictable polymerization kinetics and desired
polymer properties. The principal method for purifying TMCHMA is vacuum distillation.[6] Due
to its high boiling point and susceptibility to thermal polymerization, purification must be
performed under reduced pressure.[6] It is also common for commercial preparations to contain
inhibitors, such as monomethyl ether hydroquinone (MEHQ), to prevent premature
polymerization during storage.[4]

Polymerization and Applications

TMCHMA is a versatile monomer that can be polymerized through various mechanisms, with
free-radical polymerization being the most common.[6] The bulky 3,3,5-trimethylcyclohexyl
group introduces significant steric hindrance, which influences the polymerization kinetics,
particularly by decreasing the propagation rate constant compared to less bulky methacrylates.

[6]
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Caption: Generalized workflow for the free-radical polymerization of TMCHMA.
Key Applications:

o UV-Resistant Coatings: The high weatherability and UV resistance imparted by the
cycloaliphatic structure make TMCHMA an ideal component for durable coatings for plastics
and other substrates.[1][2]

o High-Performance Adhesives: It contributes to strong adhesion, chemical stability, and
thermal durability in adhesive formulations.[1][2][7]

o Optical and Display Materials: Its optical clarity and impact resistance are advantageous for
coatings on optical lenses and display screens.[2]

e 3D Printing Resins: In 3D printing, TMCHMA can improve the mechanical strength and print
resolution of the final product.[1][2]

 Industrial Composites: It is used to create rigid and durable polymer structures for various
industrial applications.[2]

e Other Uses: TMCHMA also finds application as a monomer in the production of sealants,
lubricant additives, and textile chemicals.[7]

Hazards and Safety Protocols
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A thorough understanding of the hazards associated with TMCHMA is crucial for its safe
handling. The following information is derived from its Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.

GHS Hazard Classification

Hazard Class Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation 2 8]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3][8]

o ) H317: May cause an allergic
Sensitization, Skin 1B

skin reaction[3][4]

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

o irritation[3][8]
Tract Irritation)
Hazardous to the Aquatic 5 H411: Toxic to aquatic life with
Environment, Chronic Hazard long lasting effects[4][9]

Toxicological Information

While specific LD50 values are not readily available in the provided search results, the GHS
classification indicates that the primary toxicological concerns are irritation and sensitization.

o Acute Effects: Causes skin, eye, and respiratory irritation upon contact or inhalation.[10]
Symptoms of skin contact may include redness and inflammation, while eye contact can lead
to irritation and conjunctivitis.[10] Inhalation may cause coughing, shortness of breath, and
chest tightness.[10]

» Sensitization: May cause an allergic skin reaction, leading to rash and dermatitis upon
repeated exposure.[10]

Experimental Protocols for Safe Handling

Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses with side-shields or chemical safety goggles conforming
to EN166 or NIOSH standards.[10][11]

Hand Protection: Wear suitable protective gloves. Gloves must be inspected prior to use,
and proper removal techniques should be employed to avoid skin contact.[11]

Skin and Body Protection: Wear suitable protective clothing.[10] For potential splashes,
clothing should conform to EN 14605.[10]

Respiratory Protection: Use only in a well-ventilated area. If vapors or mists are generated, a
suitable respirator should be worn.[8]

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[12]
o Safety showers and eyewash stations should be readily available in the work area.[12]
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[11]

Avoid inhalation of vapor or mist.[11]

Store in a cool, dry, and well-ventilated place away from heat sources and direct sunlight.[7]
[11]

Keep containers tightly closed when not in use.[11]

Store away from incompatible materials such as oxidizing agents.[12]

First Aid Measures:

e Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[10]

o Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs, seek
medical attention.[11]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Consult a physician.[11]

Conclusion

3,3,5-Trimethylcyclohexyl methacrylate (CAS 7779-31-9) is a valuable specialty monomer
that offers a unique combination of properties, making it a key component in the formulation of
high-performance polymers. Its rigid cycloaliphatic structure provides excellent durability,
weatherability, and hardness, which are beneficial in demanding applications such as coatings,
adhesives, and 3D printing. However, its potential to cause skin, eye, and respiratory irritation,
as well as skin sensitization, necessitates strict adherence to safety protocols. By following the
guidelines outlined in this technical guide, researchers and drug development professionals
can safely and effectively utilize TMCHMA in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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